Cas no 2192745-78-9 (N-{1-(2-hydroxyethoxy)cyclopentylmethyl}-4-(trifluoromethyl)benzene-1-sulfonamide)

• Product Name: N-{1-(2-hydroxyethoxy)cyclopentylmethyl}-4-(trifluoromethyl)benzene-1-sulfonamide
• CAS No: 2192745-78-9
• MF: C₁₅H₂₀F₃NO₄S
• MW: 367.383813858032
• CID: 6100064
• PubChem ID: 131703977
• Update Time: 2025-10-12

N-{1-(2-hydroxyethoxy)cyclopentylmethyl}-4-(trifluoromethyl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-{1-(2-hydroxyethoxy)cyclopentylmethyl}-4-(trifluoromethyl)benzene-1-sulfonamide
• AKOS040704763
• F6571-2499
• N-[[1-(2-hydroxyethoxy)cyclopentyl]methyl]-4-(trifluoromethyl)benzenesulfonamide
• N-{[1-(2-hydroxyethoxy)cyclopentyl]methyl}-4-(trifluoromethyl)benzene-1-sulfonamide
• 2192745-78-9
• N-((1-(2-hydroxyethoxy)cyclopentyl)methyl)-4-(trifluoromethyl)benzenesulfonamide

• Inchi： 1S/C15H20F3NO4S/c16-15(17,18)12-3-5-13(6-4-12)24(21,22)19-11-14(23-10-9-20)7-1-2-8-14/h3-6,19-20H,1-2,7-11H2
• InChI Key： AVUALJPXTZLDLJ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(F)(F)F)=CC=1)(NCC1(CCCC1)OCCO)(=O)=O

Computed Properties

• Exact Mass: 367.10651378g/mol
• Monoisotopic Mass: 367.10651378g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 490
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 84Ų

Additional information on N-{1-(2-hydroxyethoxy)cyclopentylmethyl}-4-(trifluoromethyl)benzene-1-sulfonamide

Professional Introduction to N-{1-(2-hydroxyethoxy)cyclopentylmethyl}-4-(trifluoromethyl)benzene-1-sulfonamide (CAS No. 2192745-78-9)

N-{1-(2-hydroxyethoxy)cyclopentylmethyl}-4-(trifluoromethyl)benzene-1-sulfonamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This compound, identified by its CAS number 2192745-78-9, represents a class of molecules that exhibit promising biological activities, making it a subject of intense research interest. The structural features of this molecule, particularly its N-substituent and the presence of a trifluoromethyl group, contribute to its unique chemical properties and potential therapeutic applications.

The compound's molecular framework is characterized by a cyclopentylmethyl group attached to a benzene ring, which is further functionalized with a sulfonamide moiety. The sulfonamide group is known for its role in enhancing the bioavailability and metabolic stability of pharmaceutical agents, while the cyclopentylmethyl moiety provides steric hindrance that can influence binding affinity to biological targets. Additionally, the 2-hydroxyethoxy substituent introduces hydrophilicity, which can modulate solubility and pharmacokinetic profiles.

In recent years, there has been a surge in research focused on developing novel sulfonamide derivatives as potential therapeutic agents. These compounds have shown promise in various therapeutic areas, including oncology, inflammation, and infectious diseases. The introduction of fluorine atoms, such as in the trifluoromethyl group, is particularly noteworthy as it can enhance metabolic stability and binding affinity to enzymes and receptors. This modification has been widely explored in drug design to improve the efficacy and duration of action of pharmaceuticals.

The synthesis of N-{1-(2-hydroxyethoxy)cyclopentylmethyl}-4-(trifluoromethyl)benzene-1-sulfonamide involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The process typically begins with the formation of the cyclopentylmethyl intermediate, followed by functionalization with the sulfonamide group. The incorporation of the trifluoromethyl group often necessitates specialized synthetic methodologies to ensure high yield and purity. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve these transformations efficiently.

The biological activity of this compound has been extensively studied in vitro and in vivo. Preliminary studies suggest that it exhibits inhibitory effects on certain enzymes and receptors relevant to various diseases. For instance, its interaction with target proteins may modulate signaling pathways involved in inflammation or cancer progression. The presence of the 2-hydroxyethoxy group appears to enhance its solubility and cellular uptake, which are critical factors for drug efficacy.

In the context of current research trends, N-{1-(2-hydroxyethoxy)cyclopentylmethyl}-4-(trifluoromethyl)benzene-1-sulfonamide aligns with the growing interest in structure-activity relationship (SAR) studies. By systematically varying structural features such as the position and type of substituents, researchers can gain insights into how these modifications influence biological activity. This approach has been instrumental in optimizing lead compounds for clinical development.

The compound's potential applications extend beyond traditional pharmaceuticals. Its unique chemical properties make it a valuable scaffold for developing novel materials with specialized functions. For example, derivatives of this molecule could be explored for their utility in drug delivery systems or as components in advanced polymers. The versatility of its structure allows for further modifications that could tailor its properties for specific applications.

Evaluation of N-{1-(2-hydroxyethoxy)cyclopentylmethyl}-4-(trifluoromethyl)benzene-1-sulfonamide involves rigorous testing under various conditions to assess its stability, toxicity, and pharmacokinetic behavior. Computational modeling techniques have been increasingly utilized to predict how this compound will interact with biological targets before experimental validation is conducted. These simulations help streamline the drug discovery process by identifying promising candidates early on.

The future prospects for this compound are promising, given its unique structural features and potential biological activities. Ongoing research aims to further elucidate its mechanism of action and explore new therapeutic indications. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate progress in this area.